Cas no 1354017-51-8 (Ethyl-((S)-1-methyl-pyrrolidin-3-yl)-amine)
Ethyl-((S)-1-methyl-pyrrolidin-3-yl)-amine Chemical and Physical Properties
Names and Identifiers
-
- Ethyl-((s)-1-methyl-pyrrolidin-3-yl)-amine
- (S)-N-Ethyl-1-methylpyrrolidin-3-amine
- AM96691
- ethyl ((S)-1-methylpyrrolidin-3-yl)amine
- Ethyl-((S)-1-methyl-pyrrolidin-3-yl)-amine
-
- Inchi: 1S/C7H16N2/c1-3-8-7-4-5-9(2)6-7/h7-8H,3-6H2,1-2H3/t7-/m0/s1
- InChI Key: RPTGTAYSFGXFGV-ZETCQYMHSA-N
- SMILES: N1(C)CC[C@@H](C1)NCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 83
- Topological Polar Surface Area: 15.3
Ethyl-((S)-1-methyl-pyrrolidin-3-yl)-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 087870-1g |
Ethyl-((S)-1-methyl-pyrrolidin-3-yl)-amine |
1354017-51-8 | 1g |
£694.00 | 2022-03-01 |
Ethyl-((S)-1-methyl-pyrrolidin-3-yl)-amine Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on Ethyl-((S)-1-methyl-pyrrolidin-3-yl)-amine
Ethyl-((S)-1-methyl-pyrrolidin-3-yl)-amine (CAS No. 1354017-51-8): A Comprehensive Overview
Ethyl-((S)-1-methyl-pyrrolidin-3-yl)-amine, a compound with the chemical identifier CAS No. 1354017-51-8, has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives, which are widely recognized for their role in drug development. The specific configuration of this molecule, particularly the presence of an ethyl group and a (S)-methyl-pyrrolidin-3-yl moiety, makes it a promising candidate for further investigation in various biological and chemical contexts.
The pyrrolidine ring in Ethyl-((S)-1-methyl-pyrrolidin-3-yl)-amine is a key structural feature that contributes to its biological activity. Pyrrolidine derivatives are known to exhibit a wide range of pharmacological effects, including analgesic, anti-inflammatory, and neuroprotective properties. The stereochemistry of the (S)-configuration at the chiral center further enhances its potential by influencing its interactions with biological targets. This stereochemical specificity is crucial in drug design, as it can significantly impact the efficacy and selectivity of a compound.
Recent research has highlighted the importance of pyrrolidine derivatives in the development of novel therapeutic agents. Studies have shown that these compounds can modulate various biological pathways, making them valuable in the treatment of chronic diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. Ethyl-((S)-1-methyl-pyrrolidin-3-yl)-amine has been particularly studied for its potential role in inhibiting certain enzymes and receptors that are implicated in these conditions.
One of the most intriguing aspects of Ethyl-((S)-1-methyl-pyrrolidin-3-yl)-amine is its interaction with neurotransmitter systems. The compound has been found to exhibit properties that suggest it may be useful in the management of neurological disorders. For instance, its ability to modulate serotonin receptors has led to investigations into its potential as an antidepressant or anxiolytic agent. Additionally, its effects on dopamine pathways have raised interest in its possible applications for treating conditions such as Parkinson's disease and schizophrenia.
The synthesis of Ethyl-((S)-1-methyl-pyrrolidin-3-yl)-amine involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. The synthesis typically begins with the preparation of a chiral auxiliary or a pre-formed enantiomer, followed by functional group transformations that introduce the ethyl group and the methyl-pyrrolidin-3-yl moiety. Advanced techniques such as asymmetric catalysis and chiral resolution are often employed to ensure high enantiomeric purity, which is critical for biological activity.
In vitro studies have demonstrated that Ethyl-((S)-1-methyl-pyrrolidin-3-yl)-amine exhibits promising pharmacological properties. It has shown inhibitory activity against several enzymes that are involved in disease pathways, including kinases and phosphodiesterases. These findings suggest that the compound may have therapeutic potential in treating various diseases by modulating key biological processes. Furthermore, its ability to cross the blood-brain barrier has made it an attractive candidate for central nervous system (CNS) drug development.
Preclinical studies have provided further insights into the safety and efficacy of Ethyl-((S)-1-methyl-pyrrolidin-3-yl)-amine. Animal models have been used to assess its pharmacokinetic profile, toxicity, and potential side effects. These studies have shown that the compound is well-tolerated at various doses and does not exhibit significant adverse effects. However, further research is needed to fully understand its long-term safety profile and optimal dosing regimen.
The future direction of research on Ethyl-((S)-1-methyl-pyrrolidin-3-yl)-amine includes exploring its mechanisms of action in greater detail and evaluating its potential in clinical trials. Investigating how the compound interacts with specific targets at the molecular level will provide valuable insights into its therapeutic benefits. Additionally, conducting human clinical trials will be essential to confirm its efficacy and safety in patients with relevant diseases.
The development of Ethyl-((S)-1-methyl-pyrrolidin-3-yl)-amine represents an important advancement in pharmaceutical research. Its unique structural features and promising pharmacological properties make it a valuable compound for further investigation. As research continues to uncover new applications for this molecule, it holds great potential for improving patient outcomes in various therapeutic areas.
1354017-51-8 (Ethyl-((S)-1-methyl-pyrrolidin-3-yl)-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)